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Compound of Interest

Compound Name: All-bond 2

Cat. No.: B1171729

This guide provides researchers and drug development professionals with technical support for
managing deep dentin bonding applications using All-Bond 2. It includes frequently asked
guestions, troubleshooting guides, and detailed protocols to ensure optimal experimental
outcomes.

Frequently Asked Questions (FAQSs)

Q1: What is All-Bond 2 and how does it function?

Al: All-Bond 2 is a 4th generation, universal, dual-cured dental adhesive system.[1][2][3] It
functions using a total-etch technique, where enamel and dentin are first treated with
phosphoric acid to remove the smear layer and demineralize the surface.[4][5] This is followed
by the application of a hydrophilic primer and a bonding resin. The primer infiltrates the
exposed collagen network of the dentin, and the subsequent resin layer co-polymerizes with it
to create a micromechanical interlock known as the "hybrid layer," which is the foundation of
the bond.[4][6] Its dual-cure capability ensures polymerization in areas with limited light
exposure.[2]

Q2: What are the primary challenges when bonding to deep dentin?

A2: Bonding to deep dentin is more challenging than bonding to superficial dentin for several
reasons:
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» Increased Dentin Wetness: Deep dentin has a higher density of dentinal tubules and a
greater intrinsic wetness due to its proximity to the pulp.[7] This excess moisture can
interfere with adhesive infiltration and polymerization.[7]

» Altered Dentin Composition: Deep dentin has less intertubular dentin available for hybrid
layer formation.[8]

o Higher Potential for Sensitivity: The increased number and diameter of dentinal tubules in
deep dentin provide a more direct pathway to the pulp, increasing the risk of post-operative
sensitivity if the tubules are not properly sealed.[5][9][10]

Q3: Why is maintaining a moist dentin surface critical for All-Bond 2?

A3: All-Bond 2 requires a moist bonding technique.[1][2] After acid etching, the dentin surface
should be left visibly moist but not overly wet. This is because the exposed collagen fibril
network, which is essential for the hybrid layer, will collapse if desiccated (over-dried).[5][10] A
collapsed collagen network prevents the primer and adhesive from penetrating effectively,
leading to significantly reduced bond strength and potential post-operative sensitivity.[5][10][11]

Q4: What is the role of the hybrid layer in dentin bonding?

A4: The hybrid layer is a resin-infiltrated zone of demineralized dentin that forms the primary
mechanism for micromechanical bonding.[4] It is created by the diffusion of adhesive
monomers into the exposed collagen network following acid etching.[4] A thick, uniform, and
well-polymerized hybrid layer is crucial for achieving a strong, durable bond and for sealing the
dentinal tubules to prevent sensitivity.[6]

Troubleshooting Guide

Q: My experiment is showing high rates of post-operative sensitivity. What are the potential
causes and solutions?

A: Post-operative sensitivity with total-etch adhesives like All-Bond 2 in deep dentin
preparations is a common issue.[9][10] The primary causes relate to improper technique that
leaves dentinal tubules open or unsealed.

Potential Causes:
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Dentin Desiccation: Over-drying the dentin after rinsing the etchant causes the collagen
network to collapse, preventing proper adhesive penetration and sealing.[5][10]

Inadequate Primer Application: Insufficient application of the primer (Primers A & B) can lead
to incomplete infiltration of the collagen network and dentinal tubules.[12] The manufacturer
recommends 5 consecutive coats.[1][3]

Incomplete Solvent Evaporation: If the solvent from the primer is not thoroughly evaporated
with a gentle stream of air, it can inhibit the polymerization of the adhesive, leading to a weak
and permeable bond.[12]

Inadequate Curing: Insufficient light-curing time or intensity can result in an incompletely
polymerized adhesive layer, compromising the seal and bond strength.[12][13]

Contamination: Contamination of the prepared surface with saliva, blood, or other fluids after
etching will significantly weaken the bond.[10][13]

Troubleshooting Workflow for Post-Operative Sensitivity
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Troubleshooting: Post-Operative Sensitivity

Start: Sensitivity Detected

Q: Was dentin kept moist (not wet, not dry)
after rinsing etchant?

No

Solution:
Avoid desiccation.

Yes Use suction or cotton pellet
to remove excess water.
Maintain glistening surface.

\

Q: Were 5 consecutive coats
of mixed primer applied?

Solution:
Apply 5 generous, consecutive coats

Yes of mixed Primers A & B.

Do not dry between coats.

\J

Q: Was primer air-dried for 5-6s
until surface was glossy and uniform?

Solution:
Use a gentle, sustained air stream
to fully evaporate solvent.
Ensure no pooling and a uniform glossy finish.

Yeq

Q: Was the adhesive layer
adequately light-cured?

Solution:
Verify curing light output.
Ensure correct curing time (20s).
Hold light tip close to surface.

Yes

Outcome: Sensitivity Reduced

Click to download full resolution via product page

Caption: Troubleshooting flowchart for diagnosing and resolving post-operative sensitivity.
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Q: We are experiencing bond failures in our deep dentin samples. What are the likely causes?

A: Bond failure in deep dentin is often due to compromised hybrid layer formation or high
polymerization stress.

Potential Causes:

o Moisture Control Issues: As deep dentin is inherently wetter, managing moisture is critical.[7]
Too much water can dilute the primer and prevent proper resin infiltration.

e Inadequate Adhesive Penetration: Rushing the primer application or not scrubbing the
adhesive can lead to incomplete penetration into the demineralized dentin, resulting in voids
at the interface.[12]

e Smear Layer Mismanagement: While All-Bond 2 is a total-etch system designed to remove
the smear layer, inadequate rinsing of the etchant can leave residual debris that interferes
with bonding.

o Polymerization Shrinkage: High shrinkage forces from the overlying composite material can
stress the bond, especially if the adhesive layer is not robust. This is a common cause of
marginal gaps and failure.[9]

o Enzymatic Degradation: Over time, enzymes within the dentin (Matrix Metalloproteinases or
MMPs) can degrade the collagen fibrils at the base of the hybrid layer, leading to long-term
bond failure.[8][14] This is a factor in long-term studies.

Data Presentation

While specific comparative studies providing MPa values for All-Bond 2 on deep vs. superficial
dentin were not found in the initial search, the literature provides a clear consensus on the
factors that influence bond strength.

Table 1: Factors Influencing All-Bond 2 Bond Strength to Deep Dentin
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Factor

Influence on Bond
Strength

Rationale & Best
Practice

Citations

Dentin Depth

Decreased Strength

Deep dentin is wetter
and has less
intertubular dentin,
making the substrate
more challenging for
bonding compared to

superficial dentin.

[718][15]

Moisture Level

Technique Sensitive

Optimal: Moist,
glistening surface.
Poor: Desiccated
(collapsed collagen)
or overly wet (diluted
primer) surfaces lead
to significantly lower

bond strength.

[11(5][10]

Primer Application

Increased Strength

Multiple (5)
consecutive coats are
required to ensure
complete infiltration of
the hydrophilic primer
into the demineralized

dentin matrix.

[1](21[3]

Solvent Evaporation

Increased Strength

Thoroughly
evaporating the
solvent carrier is
critical for achieving a
high degree of
polymerization and a

void-free interface.

[11][12]

Curing Protocol

Increased Strength

Inadequate light
energy results in
incomplete

polymerization,

[12][13]
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compromising the
mechanical properties
of the adhesive and

the hybrid layer.

Mandatory Experimental Protocol

This protocol details the step-by-step methodology for applying All-Bond 2 to a prepared deep

dentin surface for research applications.

Workflow for All-Bond 2 Application to Deep Dentin
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Protocol: All-Bond 2 Application on Deep Dentin

Step 1: Surface Preparation
(Isolate and clean surface)

Step 2: Acid Etch
(Apply 32% H3PO4 for 15s)

Step 3: Rinse & Dry
(Rinse thoroughly.
Remove excess water, leaving dentin moist)

Step 4: Primer Application
(Mix Primers A&B.
Apply 5 consecutive coats)

'

Step 5: Solvent Evaporation
(Air dry for 5-6s until glossy)

Step 6: Light Cure Primer
(Light cure for 20s)

Step 7: Apply Bonding Resin
(Apply thin layer of D/E Resin)

Step 8: Final Light Cure
(Light cure for 20s)

Step 9: Proceed with Composite
(Place restorative material)

Click to download full resolution via product page

Caption: Standard experimental workflow for deep dentin bonding with All-Bond 2.
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Detailed Methodology:

e Surface Preparation & Isolation:

o Isolate the prepared dentin surface using a rubber dam or other appropriate methods to
prevent contamination.[10]

o Clean the surface with a pumice slurry and rinse thoroughly.

e Acid Etching:

o Apply a 32% phosphoric acid etchant (e.g., UNI-ETCH™) to the enamel and dentin
surfaces.[1][16]

o Allow the etchant to remain for 15 seconds. Do not exceed this time on dentin to avoid
excessive demineralization.

e Rinsing and Drying:

o Rinse the etchant thoroughly with a water spray for 15-20 seconds.

o Remove excess water with a brief burst of air or by blotting with a cotton pellet. Crucially,
do not desiccate the dentin.[1][5] The surface should appear glistening or moist, not chalky
white.[5]

e Primer Application:

o Dispense one drop each of ALL-BOND 2 Primer A and Primer B into a clean mixing well
and mix.[1]

o Using a micro-brush, apply 5 consecutive coats of the mixed primer to the entire prepared
surface.[1][2] Do not dry between coats.[1] Agitate the primer on the surface to ensure
penetration.

e Solvent Evaporation:

o After the 5th coat, dry all primed surfaces with a gentle, oil-free air stream for 5-6 seconds.

[1][3]
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o This step is critical to evaporate the acetone solvent and any displaced water. A properly
dried surface will appear uniform and glossy.[1]

Light Cure Primer:

o Light cure the primer layer for 20 seconds using a calibrated curing light.

Bonding Resin Application:

o Apply a thin, even layer of D/E® (Dentin/Enamel) Resin over the cured primer.[1]

o Note: For indirect restorations or use with dual-cure composites, a mixture of D/E Resin
and PRE-BOND® Resin is recommended.[1][16]

Final Light Cure:

o Light cure the resin layer for 20 seconds.

Restorative Placement:

o Immediately proceed with the application of the composite resin or other restorative
material according to the manufacturer's instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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